Cas no 124791-62-4 ((E)-2-Octenedioic Acid)

• Product Name: (E)-2-Octenedioic Acid
• CAS No: 124791-62-4
• Molecular Formula: C₈H₁₂O₄
• Molecular Weight: 172.178483009338
• CID: 2086435
• PubChem ID: 6079438

(E)-2-Octenedioic Acid Properties

Names and Identifiers

• (E)-2-Octenedioic Acid
• 2-Octenedioic Acid
• SCHEMBL747518
• Q27161378
• CHEBI:89192
• DTXSID901009870
• NSC 14992
• 5698-50-0
• (2E)-oct-2-enedioic acid
• (2E)-2-octenedioic acid
• 124791-62-4
• NSC14992
• starbld0033304
• (E)-oct-2-enedioic acid
• AKOS006373041
• 1-Hexene-1,6-dicarboxylic acid
• 1-Hexene-1,6-dicarboxylate
• 2-Octenedioate
• DB-246807
• 2-Octenedioic acid

• InChIKey： BNTPVRGYUHJFHN-HWKANZROSA-N
• Inchi： InChI=1S/C8H12O4/c9-7(10)5-3-1-2-4-6-8(11)12/h3,5H,1-2,4,6H2,(H,9,10)(H,11,12)/b5-3+
• SMILES： C(CCC(=O)O)CC=CC(=O)O

Computed Properties

• Exact Mass: 172.07355886g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 172.07355886g/mol
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids